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Compound of Interest

Compound Name: D-Sedoheptulose 7-phosphate

Cat. No.: B1199694 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory reagents is a critical component of operational excellence. This

guide provides essential, step-by-step procedures for the proper disposal of D-Sedoheptulose
7-phosphate, fostering a culture of safety and environmental responsibility.

Immediate Safety and Handling
While D-Sedoheptulose 7-phosphate is not classified as a hazardous substance under the

Globally Harmonized System (GHS), it is designated as "Water hazard class 1," indicating it is

slightly hazardous to aquatic life. Therefore, appropriate measures must be taken to prevent its

entry into sewer systems and waterways. Standard laboratory personal protective equipment

(PPE), including a lab coat, safety glasses, and gloves, should be worn when handling this

compound.

Key Chemical and Safety Data
The following table summarizes the essential data for D-Sedoheptulose 7-phosphate,

primarily focusing on the commonly available barium salt form.
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Property Data Source

Chemical Name D-Sedoheptulose 7-phosphate -

Common Form Barium Salt [1][2][3]

CAS Number 17187-72-3 (Barium Salt) [1]

GHS Hazard Classification Not classified as hazardous

Hazard Pictograms None

Signal Word None

Environmental Hazard
Water hazard class 1: slightly

hazardous for water

Incompatible Materials Strong oxidizing agents

Solubility
Soluble in PBS (pH 7.2) at 50

mg/ml
[1][3]

Step-by-Step Disposal Protocol
Given the compound's slight water hazard, a conservative approach to disposal is

recommended. Do not discharge D-Sedoheptulose 7-phosphate or its solutions into the

sewer system unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.[4]

1. Waste Identification and Segregation:

Identify all waste streams containing D-Sedoheptulose 7-phosphate. This includes pure,
unused compound, expired materials, and contaminated solutions.
Segregate this waste from other laboratory waste streams to avoid accidental mixing with
incompatible chemicals.

2. Waste Collection and Containment:

Solid Waste: Collect solid D-Sedoheptulose 7-phosphate waste in a clearly labeled,
sealed, and appropriate waste container.
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Liquid Waste: Collect solutions containing D-Sedoheptulose 7-phosphate in a designated,
leak-proof, and sealed container.
Labeling: Label the waste container clearly with "Non-hazardous Chemical Waste," the
compound name "D-Sedoheptulose 7-phosphate," and the approximate quantity.

3. Consultation with EHS:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent
safety office.
Inform them of the waste you have collected and request guidance on the approved disposal
route. They will provide specific instructions based on local, state, and federal regulations.

4. Approved Disposal Methods (as directed by EHS):

Licensed Chemical Waste Vendor: The most common and recommended method is to
transfer the collected waste to your institution's hazardous waste management service for
disposal by a licensed chemical destruction plant or via controlled incineration.[4]
Drain Disposal (Conditional): In rare cases, and only with explicit prior approval from your
EHS department, dilute aqueous solutions may be permissible for drain disposal. This is not
the default or recommended procedure. If approved, it must be followed by flushing with a
large volume of water.

5. Empty Container Disposal:

Once the container of D-Sedoheptulose 7-phosphate is empty, rinse it thoroughly with a
suitable solvent (e.g., water).
The rinsate (the rinsing liquid) must be collected and disposed of as chemical waste,
following the steps above.
After triple rinsing, the container can often be disposed of in the regular trash or recycling,
but only after defacing the original label to prevent misidentification. Confirm this procedure
with your EHS department.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Sedoheptulose 7-phosphate.
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Caption: Disposal decision workflow for D-Sedoheptulose 7-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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